Cas no 2580220-13-7 (3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2580220-13-7
• MF: C₁₄H₁₃F₂N₃O₄
• MW: 325.267530202866
• CID: 5660992
• PubChem ID: 165892026
• Update Time: 2025-05-20

3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723841
• 3-{[(benzyloxy)carbonyl]amino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid
• 2580220-13-7
• 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H13F2N3O4/c15-11(16)7-19-10(13(20)21)6-12(18-19)17-14(22)23-8-9-4-2-1-3-5-9/h1-6,11H,7-8H2,(H,20,21)(H,17,18,22)
• InChI Key： CDDVLDQLLNCCKD-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)O)=CC(NC(=O)OCC2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 325.08741223g/mol
• Monoisotopic Mass: 325.08741223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid

Professional Introduction to 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 2580220-13-7)

3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2580220-13-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a (benzyloxy)carbonylamino group and a (2,2-difluoroethyl) side chain, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The pyrazole core of 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid is a well-studied scaffold in medicinal chemistry. Pyrazoles have been extensively explored for their ability to interact with various biological targets, including enzymes and receptors. The introduction of fluorine atoms into the molecule, as seen in the (2,2-difluoroethyl) group, can enhance the metabolic stability and binding affinity of the compound. This modification is particularly relevant in the context of drug design, where improving pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between pyrazole derivatives and biological targets. Studies have demonstrated that the (benzyloxy)carbonylamino group can serve as a protective group for amino acids in peptide synthesis, while also contributing to the overall solubility and stability of the molecule. These properties make 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid a promising intermediate in the synthesis of more complex pharmaceutical agents.

In addition to its synthetic utility, this compound has shown potential in various preclinical studies. Research has indicated that pyrazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid may contribute to its ability to modulate biological pathways involved in these conditions. For instance, the fluorinated side chain could interact with enzymes involved in cancer cell proliferation, while the benzyloxy carbonyl group might influence protein-protein interactions relevant to inflammatory responses.

The incorporation of fluorine atoms into pharmaceutical compounds is a strategic approach to enhance their pharmacological properties. Fluorine substitution can lead to increased lipophilicity, reduced metabolic clearance, and improved binding affinity to biological targets. In the case of 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid, the (2,2-difluoroethyl) group is expected to play a critical role in determining its pharmacokinetic behavior. This feature makes it an attractive candidate for further optimization as a lead compound in drug discovery efforts.

The synthesis of 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. The benzyloxy carbonyl group is typically introduced as a protecting group during peptide synthesis and is later removed under specific conditions to reveal the free amino function. This strategy ensures high yield and purity throughout the synthetic process.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique structural features. Pyrazole derivatives have been found to exhibit herbicidal and fungicidal properties when incorporated into crop protection agents. Additionally, the fluorinated moieties present in this molecule may contribute to its stability under various environmental conditions, making it suitable for industrial applications.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The combination of computational modeling with experimental validation has revolutionized drug discovery processes over recent decades. 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid exemplifies how strategic modifications at specific positions within a molecular framework can lead to significant improvements in biological activity and pharmacokinetic profiles.

In conclusion, 3-{(benzyloxy)carbonylamino}-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2580220-13-7) represents an intriguing compound with potential applications across multiple fields. Its unique structural features make it a valuable tool for researchers investigating novel therapeutic agents as well as for those exploring advanced materials science solutions. As research progresses and new methodologies emerge，this compound will continue to be an important subject of study，contributing insights into both fundamental chemical principles and practical pharmaceutical applications.